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Ile-2041-Thr Mutation: Resistance Profile

The Ile-2041-Thr is a target-site mutation in the carboxyltransferase (CT) domain of the ACCase enzyme.

The table below summarizes the resistance pattern conferred by this mutation, which will help you diagnose

resistance issues.

Weed
Species

Resistance Level to
Haloxyfop

Cross-Resistance
Pattern

Key Experimental
Findings

| Shortawn foxtail (Alopecurus aequalis) [1] | Moderate resistance | High Resistance: fenoxaprop,

clodinafop Moderate Resistance: haloxyfop Low/No Resistance: pinoxaden, clethodim, sethoxydim |

Confirmed via whole-plant dose-response experiments using homozygous mutant (RR) and wild-type (SS)

populations. | | Annual bluegrass (Poa annua) [2] [3] | High resistance (approx. 20-fold) | Susceptible:

clethodim | No evidence of non-target site resistance (enhanced metabolism) based on malathion (P450

inhibitor) assay. |

Experimental Protocols for Detection &
Characterization

Here are detailed methodologies for key experiments you can adapt for your troubleshooting guides.
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dCAPS Marker Development for Mutation Detection

This method allows for rapid and cost-effective detection of the Ile-2041-Thr mutation without full gene

sequencing [1].

Primer Design: Design primers that amplify a region containing the 2041 codon. Introduce a

deliberate mismatch in the forward or reverse primer to create or destroy a restriction enzyme
recognition site in the wild-type or mutant sequence.

PCR Amplification: Perform a standard PCR protocol using the designed primers.
Restriction Digestion: Digest the PCR products with the appropriate restriction enzyme.

Gel Electrophoresis: Visualize the digested fragments on an agarose gel. The different fragment
sizes for resistant (mutant) and susceptible (wild-type) alleles will confirm the genotype.

Whole-Plant Dose-Response Assay

This is the standard method to confirm resistance and quantify its level [2] [3] [1].

Plant Material: Use seeds from suspected resistant (R) and known susceptible (S) populations.

Herbicide Application: Treat plants at the 3-4 leaf stage with a range of haloxyfop doses, including
the recommended label rate.

Data Collection: At 21 days after treatment (DAT), assess plant survival and shoot dry weight.
Data Analysis: Fit dose-response curves (e.g., log-logistic model) to calculate the herbicide rate

required to kill 50% of plants (LD₅₀) or reduce biomass by 50% (GR₅₀). The resistance factor (RF) is
calculated as LD₅₀(R) / LD₅₀(S).

Investigating Non-Target Site Resistance (Enhanced Metabolism)

This protocol helps determine if resistance is solely due to the target-site mutation or involves metabolic

detoxification [2] [3].

P450 Inhibition: Pre-treat plants with the cytochrome P450 inhibitor malathion (e.g., 1000 g a.i.

ha⁻¹) 1 hour before applying haloxyfop.
Control Groups: Include groups treated with haloxyfop alone and malathion alone.

Evaluation: Compare the survival and injury symptoms of plants treated with "haloxyfop +
malathion" versus "haloxyfop alone". A lack of difference in sensitivity suggests that P450-mediated

metabolism is not a contributing mechanism.
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Experimental Workflow for Diagnosis

The following diagram outlines a logical pathway for diagnosing haloxyfop resistance in a weed population.
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Frequently Asked Questions (FAQs)

Q1: We confirmed the Ile-2041-Thr mutation in our samples. Should we expect resistance to other

ACCase-inhibiting herbicides? Yes, but the resistance level varies. This mutation typically confers high

resistance to APPs like fenoxaprop and clodinafop, moderate resistance to haloxyfop, and little to no

resistance to CHDs like clethodim and sethoxydim [1]. It is crucial to perform a full cross-resistance

profile for your specific population.

Q2: Our bioassay shows resistance, but we cannot find any known target-site mutations. What should

we investigate next? This is a strong indication of non-target site resistance (NTSR). The next step is to

investigate enhanced metabolism. Use a cytochrome P450 inhibitor (like malathion) assay [2] [3].

Furthermore, consider that in some species like Digitaria insularis, genome-wide studies have associated

resistance with detoxification genes (e.g., UDP-glucosyltransferases) and vacuolar sequestration pathways

[4].

Q3: Does the Ile-2041-Thr mutation impose a fitness cost on resistant plants? Available evidence

suggests that fitness costs associated with ACCase mutations can be minimal or nonexistent. For

example, a study on the related Asn-2041-Ile mutation in winter wild oat found no difference in seed

germination under various environmental stresses (temperature, salinity, pH, burial depth) compared to

susceptible plants [5]. This lack of a fitness penalty means resistant populations can persist and proliferate

even without herbicide selection pressure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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